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Compound of Interest

Compound Name: 13-Methylicosanoyl-CoA

Cat. No.: B15547495

A Note to the Reader: Extensive research for "13-Methylicosanoyl-CoA" did not yield specific
information regarding its direct role in lipid metabolism, its biosynthetic pathways, or
established experimental protocols. This suggests that 13-Methylicosanoyl-CoA may be a
rare, novel, or synthetically derived molecule with limited characterization in publicly available
scientific literature. One commercial vendor lists "13-Methylhenicosanoyl-CoA" (a 21-carbon
chain) for research purposes, but provides no biological context.[1]

Therefore, this guide will focus on the broader, well-documented principles of methyl-branched
acyl-CoA metabolism, which would likely be applicable to 13-Methylicosanoyl-CoA. We will
explore the metabolic pathways, key enzymes, and experimental methodologies related to
other biologically relevant methyl-branched fatty acyl-CoAs.

Introduction to Methyl-Branched Fatty Acids and
their Acyl-CoA Derivatives

Methyl-branched chain fatty acids (BCFAS) are saturated fatty acids characterized by one or
more methyl groups on the carbon chain.[2] They are commonly found in bacteria, and are also
present in the human diet through sources like dairy and fermented foods.[2][3] Once in the
cell, BCFAs, like their straight-chain counterparts, are activated to their coenzyme A (CoA)
thioesters (acyl-CoAs) to participate in various metabolic pathways.[4] The position of the
methyl branch significantly influences the metabolic fate of the acyl-CoA.

Biosynthesis of Methyl-Branched Acyl-CoAs
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The biosynthesis of BCFAs, and subsequently their CoA derivatives, primarily occurs through
two main pathways that utilize branched-chain amino acid catabolism products as primers for
fatty acid synthase (FASN).[5][6]

 |Iso-branched chain fatty acids are synthesized using isobutyryl-CoA (derived from valine) or
isovaleryl-CoA (derived from leucine) as a primer.

o Anteiso-branched chain fatty acids are synthesized using 2-methylbutyryl-CoA (derived from
isoleucine) as a primer.[6]

Following the initial priming step, the fatty acid chain is elongated by the sequential addition of
two-carbon units from malonyl-CoA, a process catalyzed by the FASN complex.[5][6] The
resulting methyl-branched fatty acid is then activated to its corresponding acyl-CoA by an acyl-
CoA synthetase (ACS).[4]

Logical Workflow for Biosynthesis of a Methyl-Branched
Acyl-CoA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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lipid-metabolism]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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